Cas no 473704-53-9 (1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride)

• Product Name: 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride
• CAS No: 473704-53-9
• MF: C₂₂H₂₃ClN₂OS
• MW: 398.948823213577
• CID: 5980761
• PubChem ID: 18558736
• Update Time: 2025-06-15

1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride
• 1-(10H-phenothiazin-10-yl)-3-(p-tolylamino)propan-2-ol hydrochloride
• F1021-0022
• AKOS026678918
• 1-(4-methylanilino)-3-phenothiazin-10-ylpropan-2-ol;hydrochloride
• 473704-53-9
• 1-[(4-methylphenyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride

• Inchi： 1S/C22H22N2OS.ClH/c1-16-10-12-17(13-11-16)23-14-18(25)15-24-19-6-2-4-8-21(19)26-22-9-5-3-7-20(22)24;/h2-13,18,23,25H,14-15H2,1H3;1H
• InChI Key： LUYQRXGPUZRLFE-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2SC2=CC=CC=C12)C(O)CNC1C=CC(C)=CC=1.Cl

Computed Properties

• Exact Mass: 398.1219622g/mol
• Monoisotopic Mass: 398.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride

Introduction to 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride (CAS No. 473704-53-9)

1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride, identified by the CAS number 473704-53-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the combination of a 4-methylphenyl group, an amino substituent, and a 10H-phenothiazin-10-yl moiety, contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in drug formulation and delivery. The presence of the phenothiazine scaffold is particularly noteworthy, as this class of compounds has a long history of therapeutic applications, including antipsychotic, antihistaminic, and antiemetic effects. The incorporation of a propyl chain with an amino group at the third position further diversifies its potential biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that the 4-methylphenyl group may interact with specific receptor sites, while the 10H-phenothiazin-10-yl moiety could modulate downstream signaling pathways. These interactions are crucial for understanding how the compound might function in vivo and for designing more effective derivatives.

In the context of drug discovery, the synthesis of 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride has been optimized using modern synthetic methodologies. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and purification protocols have been employed to ensure high yield and purity. The development of efficient synthetic routes is essential for scaling up production and conducting preclinical studies.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial in vitro assays have shown that it may possess properties relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's. The ability of the phenothiazine core to interact with neurotransmitter receptors suggests that it could modulate dopaminergic or serotonergic systems, which are implicated in these conditions. Additionally, the compound's structural similarity to known bioactive molecules makes it a valuable candidate for structure-based drug design.

Animal models have provided further insights into the pharmacological profile of 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride. Studies in rodents have demonstrated potential effects on locomotor activity and cognitive function, which are relevant to assessing its efficacy in treating neurological disorders. These findings are encouraging but require further validation through more comprehensive clinical trials.

The chemical stability and metabolic fate of this compound are also areas of active investigation. Understanding how the body processes this molecule is crucial for determining appropriate dosing regimens and identifying potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize metabolites and degradation products.

The future direction of research on 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol hydrochloride includes exploring its potential in combination therapies. The synergistic effects of combining this compound with other drugs could enhance therapeutic outcomes while minimizing adverse effects. Furthermore, investigating its role in inflammatory conditions or as an antioxidant agent may open new avenues for medical application.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this promising compound. Such partnerships can facilitate access to resources, expertise, and funding necessary for conducting rigorous preclinical and clinical studies. Regulatory agencies will also play a critical role in ensuring that safety and efficacy standards are met before broader therapeutic use.

In summary, 1-(4-methylphenyl)amino-3-(10H-phenothiazin-10-ylo1 propan~2~ol hydrochloride (CAS No. 47370453~9) represents a significant advancement in pharmaceutical research due to its unique structure and potential biological activities. Ongoing studies aim to elucidate its mechanisms of action, optimize synthetic routes, and evaluate its therapeutic efficacy in various disease models. With continued investigation, this compound holds promise as a novel therapeutic agent with broad medical applications.